Cas no 604799-97-5 (1-(naphthalen-2-yl)cyclopropan-1-amine)

• Product Name: 1-(naphthalen-2-yl)cyclopropan-1-amine
• CAS No: 604799-97-5
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD08234387
• CID: 952225
• PubChem ID: 12982597
• Update Time: 2025-05-21

1-(naphthalen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-2-yl)cyclopropanamine
• 1-naphthalen-2-ylcyclopropan-1-amine
• AG-G-17301
• AGN-PC-00KBUQ
• CTK5B1563
• Cyclopropanamine, 1-(2-naphthalenyl)-
• 1-(naphthalen-2-yl)cyclopropan-1-amine
• EN300-1846540
• 1-(2-Naphthyl)cyclopropanamine
• 604799-97-5
• 1-(NAPHTHALEN-2-YL)CYCLOpropylamine
• A917890
• SCHEMBL25155815
• AKOS012007462
• SY225795
• DTXSID30514347
• AC6454
• MFCD08234387
• CS-0306791

• MDL： MFCD08234387
• Inchi： 1S/C13H13N/c14-13(7-8-13)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8,14H2
• InChI Key： JEMQNDTVFZPFLY-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC3C=CC=CC=3C=2)CC1

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 327.0±21.0 °C at 760 mmHg
• Flash Point: 163.9±17.4 °C
• PSA: 26.02000
• LogP: 3.48790
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(naphthalen-2-yl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(naphthalen-2-yl)cyclopropan-1-amine

Research Briefing on 1-(Naphthalen-2-yl)cyclopropan-1-amine (CAS: 604799-97-5): Recent Advances and Applications

1-(Naphthalen-2-yl)cyclopropan-1-amine (CAS: 604799-97-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent literature highlights the role of 1-(naphthalen-2-yl)cyclopropan-1-amine as a key intermediate in the synthesis of novel pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The compound's cyclopropylamine moiety has been shown to enhance binding affinity to target receptors, making it a valuable scaffold for central nervous system (CNS) drug design.

In addition to its applications in CNS disorders, 1-(naphthalen-2-yl)cyclopropan-1-amine has been investigated for its anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of microtubule dynamics, suggesting potential as a chemotherapeutic agent.

The synthesis of 1-(naphthalen-2-yl)cyclopropan-1-amine has also seen methodological improvements. A recent publication in Organic Letters (2023) described a novel, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions, which significantly reduces production costs and improves scalability. This advancement is particularly relevant for industrial applications, where efficient synthesis is critical for large-scale production.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of 1-(naphthalen-2-yl)cyclopropan-1-amine derivatives. Ongoing research is focused on structural modifications to enhance their drug-like properties while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(naphthalen-2-yl)cyclopropan-1-amine (CAS: 604799-97-5) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Future studies should prioritize the development of optimized derivatives and their evaluation in preclinical models to fully realize their therapeutic potential.